2-(1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(3-methoxyphenyl)hydrazinecarboxamide

• IUPAC Name: 1-[[1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C21H19ClN4O4/c1-30-17-8-3-7-16(12-17)23-21(29)25-24-19(27)18-9-4-10-26(20(18)28)13-14-5-2-6-15(22)11-14/h2-12H,13H2,1H3,(H,24,27)(H2,23,25,29)
• InChI Key: OXGBOGARVWZGOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H19ClN4O4
• Molecular Weight: 426.9 g/mol

Description

2-(1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(3-methoxyphenyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C21H19ClN4O4 and its molecular weight is 426.86. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Studies

The compound has been explored for its antimicrobial properties. For instance, Patel and Patel (2010) synthesized related compounds and evaluated their antifungal and antibacterial activities, showing potential in antimicrobial research (Patel & Patel, 2010).

Chemical Reactivity and Biological Evaluation

Research by Farouk et al. (2021) focused on the synthesis and chemical reactivity of similar compounds, with an emphasis on their biological evaluation, suggesting possible applications in medicinal chemistry (Farouk et al., 2021).

Novel Synthesis and Antimicrobial Evaluation

Altalbawy (2013) investigated the synthesis and antimicrobial evaluation of novel derivatives, including 1,2-dihydropyridine-3-carbonitrile, which is structurally related to the compound . This study highlights its potential in developing new antimicrobial agents (Altalbawy, 2013).

Heterocyclic Synthesis Utility

The utility of enaminonitriles in heterocyclic synthesis, which includes the synthesis of compounds like 2-oxo-1,2-dihydropyridine derivatives, was explored by Fadda et al. (2012). This research demonstrates the compound's relevance in the field of organic and heterocyclic chemistry (Fadda et al., 2012).

Antimicrobial Activities of Synthesized Derivatives

Mohamed et al. (2008) studied the antimicrobial activities of synthesized pyridines, oxazines, and thiazoles derived from compounds structurally similar to the one . This research adds to the understanding of its potential antimicrobial applications (Mohamed et al., 2008).